chromium (III) bidentate guanosine 5/'-(beta,gamma-imido)triphosphate
chromium (III) bidentate guanosine 5/'-(beta,gamma-imido)triphosphate
Brand Name:
Vulcanchem
CAS No.:
117604-44-1
VCID:
VC0053742
InChI:
InChI=1S/C10H17N6O13P3.Cr.4H2O/c11-10-13-7-4(8(19)14-10)12-2-16(7)9-6(18)5(17)3(28-9)1-27-32(25,26)29-31(23,24)15-30(20,21)22;;;;;/h2-3,5-6,9,17-18H,1H2,(H,25,26)(H3,11,13,14,19)(H4,15,20,21,22,23,24);;4*1H2/q;+3;;;;/p-3
SMILES:
[H+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)(NP(=O)([O-])[O-])[O-])O)O)NC(=NC2=O)N.O.O.O.O.[Cr+3]
Molecular Formula:
C10H22CrN6O17P3
Molecular Weight:
643.23 g/mol
chromium (III) bidentate guanosine 5/'-(beta,gamma-imido)triphosphate
CAS No.: 117604-44-1
Main Products
VCID: VC0053742
Molecular Formula: C10H22CrN6O17P3
Molecular Weight: 643.23 g/mol
| CAS No. | 117604-44-1 |
|---|---|
| Product Name | chromium (III) bidentate guanosine 5/'-(beta,gamma-imido)triphosphate |
| Molecular Formula | C10H22CrN6O17P3 |
| Molecular Weight | 643.23 g/mol |
| IUPAC Name | [[5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-(phosphonatoamino)phosphinate;chromium(3+);hydron;tetrahydrate |
| Standard InChI | InChI=1S/C10H17N6O13P3.Cr.4H2O/c11-10-13-7-4(8(19)14-10)12-2-16(7)9-6(18)5(17)3(28-9)1-27-32(25,26)29-31(23,24)15-30(20,21)22;;;;;/h2-3,5-6,9,17-18H,1H2,(H,25,26)(H3,11,13,14,19)(H4,15,20,21,22,23,24);;4*1H2/q;+3;;;;/p-3 |
| Standard InChIKey | KPISGBRAZWGQHP-UHFFFAOYSA-K |
| Isomeric SMILES | [H+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)(NP(=O)([O-])[O-])[O-])O)O)NC(=NC2=O)N.O.O.O.O.[Cr+3] |
| SMILES | [H+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)(NP(=O)([O-])[O-])[O-])O)O)NC(=NC2=O)N.O.O.O.O.[Cr+3] |
| Canonical SMILES | [H+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)(NP(=O)([O-])[O-])[O-])O)O)NC(=NC2=O)N.O.O.O.O.[Cr+3] |
| Synonyms | chromium (III) bidentate guanosine 5/'-(beta,gamma-imido)triphosphate |
| PubChem Compound | 3082863 |
| Last Modified | Nov 09 2021 |
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